Cas no 179811-81-5 (methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate hydrochloride)

• Product Name: methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate hydrochloride
• CAS No: 179811-81-5
• MF: C₁₀H₁₁ClF₃NO₂
• MW: 269.648052453995
• MDL: MFCD30724157
• CID: 4614904
• PubChem ID: 126807578
• Update Time: 2025-06-11

methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 179811-81-5
• BS-45456
• methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate;hydrochloride
• methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate hydrochloride
• Methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate HCl
• MFCD30724157
• SCHEMBL19283484
• ONARFOVIGCASPJ-UHFFFAOYSA-N
• CS-0437945
• Z2755792720
• METHYL2-AMINO-2-[3-(TRIFLUOROMETHYL)PHENYL]ACETATE HCL
• Methyl 2-amino-2-(3-(trifluoromethyl)phenyl)acetate hydrochloride
• N12764
• METHYL2-AMINO-2-[3-(TRIFLUOROMETHYL)PHENYL]ACETATEHCL
• EN300-367353
• DB-158158

• MDL： MFCD30724157
• Inchi： 1S/C10H10F3NO2.ClH/c1-16-9(15)8(14)6-3-2-4-7(5-6)10(11,12)13;/h2-5,8H,14H2,1H3;1H
• InChI Key： ONARFOVIGCASPJ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)C(C(=O)OC)N)(F)F

Computed Properties

• Exact Mass: 269.0430408g/mol
• Monoisotopic Mass: 269.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate hydrochloride

Introduction to Methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate Hydrochloride (CAS No. 179811-81-5)

Methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate hydrochloride, with the CAS number 179811-81-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The presence of both amino and carboxyl functional groups, coupled with the unique trifluoromethyl substituent on the phenyl ring, contributes to its distinct chemical properties and potential therapeutic applications.

The methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate hydrochloride structure is particularly intriguing due to its ability to interact with biological targets in a manner that is both selective and potent. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, which are crucial factors in drug design. This feature has made it a popular moiety in the development of novel pharmaceutical agents targeting various diseases.

In recent years, there has been a surge in research focused on identifying and developing new compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate hydrochloride compound has been studied for its potential role in these areas, thanks to its unique structural features. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could lead to the development of new treatments for conditions such as Alzheimer's disease, rheumatoid arthritis, and various types of cancer.

The synthesis of methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate hydrochloride involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group into the phenyl ring is a critical step in the synthesis, as it significantly influences the compound's overall properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to achieve high yields and purity levels.

One of the key challenges in working with compounds like methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate hydrochloride is their solubility and stability under various conditions. Researchers have been exploring different solvents and storage conditions to optimize these properties. For instance, studies have shown that certain organic solvents can enhance the solubility of this compound, making it more amenable to formulation into drug delivery systems.

The pharmacological profile of methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate hydrochloride has been extensively evaluated through in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action and potential therapeutic benefits. For example, research has indicated that this compound may inhibit the activity of specific kinases involved in cancer cell proliferation. Additionally, its ability to modulate neurotransmitter release has raised interest in its potential use as a treatment for neurological disorders.

In conclusion, methyl 2-amino-2-[3-(trifluoromethyl)phenyl]acetate hydrochloride (CAS No. 179811-81-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for studying disease mechanisms and developing new therapeutic strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.